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Compound of Interest

Compound Name: GSK2879552

Cat. No.: B1139488

For researchers, scientists, and professionals in drug development, the proper disposal of
investigational compounds like GSK2879552 is a critical component of laboratory safety and
environmental responsibility. This guide provides essential, step-by-step information for the
safe handling and disposal of GSK2879552, a selective and irreversible inhibitor of lysine-
specific demethylase 1 (LSD1). Adherence to these procedures is vital to mitigate risks and
ensure compliance with regulatory standards.

Understanding GSK2879552: Key Safety Data

GSK2879552 is an orally bioavailable compound with potential antineoplastic activity, currently
under evaluation in clinical trials for cancer treatment.[1] Due to its potent biological activity,
proper handling and disposal are imperative. The following table summarizes key information
pertinent to its safe management.
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Property Data Reference
4-[[4-[[[(1R,2S)-2-
henylcyclopropyllamino]meth

Chemical Name phenyleyelopropyl . [1]

yl]-1-piperidinylJmethyl]-

benzoic acid
CAS Number 1401966-69-5 [1]
Molecular Formula C23H28N202 [1]
Molecular Weight 364.5 g/mol [1]

Storage Temperature

Powder: -20°C for up to 3
years. In solvent: -80°C for up

to 1 year.

[2](3]

Known Hazards

The toxicological properties
have not been thoroughly
investigated. As with any
investigational compound, it
should be handled as a
potentially hazardous

substance.

Personal Protective Equipment
(PPE)

Standard laboratory PPE
including safety glasses,
gloves, and a lab coat should

be worn.

Step-by-Step Disposal Protocol

The disposal of GSK2879552, as with any investigational drug, must comply with federal, state,

and local regulations. The following procedure outlines the recommended steps for its proper

disposal.

1. Initial Assessment and Segregation:

o Hazard Determination: Before disposal, it is crucial to consult your institution's Environmental
Health and Safety (EHS) department to determine if GSK2879552 is classified as a
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hazardous waste under the Resource Conservation and Recovery Act (RCRA) guidelines.[4]

e Segregation: Unused, partially used, or expired GSK2879552 should be segregated from
other laboratory waste streams.

2. Packaging for Disposal:

 Original Container: Whenever possible, the compound should be kept in its original
container.

o Labeling: The container must be clearly labeled with the chemical name "GSK2879552" and
any other identifiers required by your institution.

» Secure Containment: Ensure the container is securely sealed to prevent any leakage.
3. Disposal Pathway:

o Contact EHS: Do not dispose of GSK2879552 down the drain or in the regular trash. Contact
your institution's EHS office to arrange for pickup and disposal.[4]

o Hazardous Waste Vendor: The EHS department will typically coordinate with an approved
environmental management vendor for the final disposal, which is usually incineration.[4]

o Documentation: Maintain a record of the disposal, including the date, quantity, and method of
disposal, in accordance with your institution's policies and regulatory requirements.

4. Decontamination of Empty Containers and Labware:

o Empty Containers: Empty containers that once held GSK2879552 should be managed as
chemical waste unless thoroughly decontaminated. Consult your EHS department for
appropriate decontamination procedures.

o Contaminated Labware: Any labware (e.g., vials, pipette tips) that has come into direct
contact with GSK2879552 should be disposed of as hazardous waste.

Visualizing the Disposal Workflow
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The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of GSK2879552.

Hazard Assessment
Start: Unused/Expired GSK2879552 Packaging Disposal

Record Keeping

Consult Institutional
EHS for RCRA
Hazard Classification

Hazardous or
Identify Unused/ Potentially Hazardous
Expired GSK2879552

Click to download full resolution via product page
Caption: Workflow for the proper disposal of GSK2879552.

By following these established procedures, laboratory personnel can ensure the safe and
compliant disposal of GSK2879552, thereby protecting themselves, their colleagues, and the
environment. Always prioritize safety and consult with your institution's EHS department for
specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of GSK2879552: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139488#gsk2879552-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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